Cas no 98085-85-9 (Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-)

Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]- structure
98085-85-9 structure
Product Name:Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-
CAS No:98085-85-9
MF:C23H30O3
MW:354.482507228851
CID:750743
PubChem ID:71331866
Update Time:2025-04-19

Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-
    • bis(5-tert-butyl-2-methoxyphenyl)methanone
    • DTXSID80760392
    • 98085-85-9
    • Inchi: 1S/C23H30O3/c1-22(2,3)15-9-11-19(25-7)17(13-15)21(24)18-14-16(23(4,5)6)10-12-20(18)26-8/h9-14H,1-8H3
    • InChI Key: MUPFANHBVBKOMD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1C(C1=C(C=CC(=C1)C(C)(C)C)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 354.21949481g/mol
  • Monoisotopic Mass: 354.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 35.5Ų
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